actinomycin K
CAS No.: 11011-00-0
Cat. No.: VC0225937
Molecular Formula: C12H11Br
Molecular Weight: 0
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 11011-00-0 |
|---|---|
| Molecular Formula | C12H11Br |
| Molecular Weight | 0 |
Introduction
General Overview of Actinomycins
Actinomycins are a family of compounds that include Actinomycin D (also known as Dactinomycin), Actinomycin X2, and others. These compounds are characterized by their central phenoxazinone chromophore linked to two cyclic peptides. Actinomycin D is well-studied and used in cancer treatment due to its ability to intercalate DNA and inhibit RNA synthesis .
Characteristics of Actinomycin D
| Property | Description |
|---|---|
| Chemical Structure | Central phenoxazinone chromophore with two cyclic peptides |
| Molecular Formula | C62H86N12O16 |
| Molecular Weight | Approximately 1255 g/mol |
| Clinical Use | Chemotherapy for cancers like Wilms tumor |
Biosynthesis of Actinomycins
The biosynthesis of Actinomycins involves complex pathways, including the use of tryptophan and D-glutamate as precursor substrates. The phenoxazinone synthase enzyme plays a crucial role in forming the phenoxazinone structure from 4-methyl-3-hydroxyanthranilic acid (4-MHA), which is derived from tryptophan .
Antimicrobial and Antitumor Activities
Actinomycins exhibit broad antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as some fungi . Actinomycin D is specifically used in cancer treatment due to its ability to inhibit RNA synthesis by intercalating DNA .
Antimicrobial Activity of Actinomycin X2
| Bacterial Strain | MIC Range (µg/ml) |
|---|---|
| Non-MRSA Bacteria | 1.56–12.5 |
| MRSA Bacteria | 3.125–12.5 |
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